Cas no 2172042-95-2 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid)
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid
- 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-hydroxypiperidine-4-carboxylic acid
- EN300-1513295
- 2172042-95-2
-
- Inchi: 1S/C26H30N2O6/c1-17(14-23(29)28-12-10-26(33,11-13-28)24(30)31)15-27-25(32)34-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22,33H,10-16H2,1H3,(H,27,32)(H,30,31)
- InChI Key: LAHUZBRVIQFMHP-UHFFFAOYSA-N
- SMILES: OC1(C(=O)O)CCN(C(CC(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 728
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 116Ų
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513295-1.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-hydroxypiperidine-4-carboxylic acid |
2172042-95-2 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1513295-50mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-hydroxypiperidine-4-carboxylic acid |
2172042-95-2 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1513295-100mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-hydroxypiperidine-4-carboxylic acid |
2172042-95-2 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1513295-250mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-hydroxypiperidine-4-carboxylic acid |
2172042-95-2 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1513295-500mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-hydroxypiperidine-4-carboxylic acid |
2172042-95-2 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1513295-1000mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-hydroxypiperidine-4-carboxylic acid |
2172042-95-2 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1513295-2500mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-hydroxypiperidine-4-carboxylic acid |
2172042-95-2 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1513295-5000mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-hydroxypiperidine-4-carboxylic acid |
2172042-95-2 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1513295-10000mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-hydroxypiperidine-4-carboxylic acid |
2172042-95-2 | 10000mg |
$14487.0 | 2023-09-27 |
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid
Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic Acid (CAS No. 2172042-95-2)
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid, with the CAS number 2172042-95-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in the development of novel therapeutic agents.
The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety, a methylbutanoyl side chain, and a hydroxypiperidine core. These components contribute to its unique chemical properties and biological interactions, which are being explored for various pharmacological applications.
In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The fluoren-9-ylmethoxycarbonyl group, in particular, is known for its ability to enhance the solubility and stability of peptide-like compounds, making it a valuable tool in drug design. This feature has been leveraged in the synthesis of peptidomimetics and other bioactive molecules.
The methylbutanoyl side chain adds another layer of complexity to the compound's structure, influencing its metabolic stability and interaction with biological targets. This moiety has been studied for its role in modulating enzyme activity and receptor binding affinity, which are critical factors in drug efficacy.
The presence of a hydroxypiperidine core in the molecule suggests potential applications in the development of central nervous system (CNS) drugs. Piperidine derivatives are well-documented for their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The hydroxyl group further enhances the compound's reactivity, allowing for further functionalization and derivatization to tailor its biological properties.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The combination of these functional groups in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid makes it a promising candidate for further investigation. Researchers have been exploring its potential as an inhibitor of kinases and other enzymes implicated in cancer and inflammatory diseases.
The synthesis of this compound involves multi-step organic reactions, including protection-deprotection strategies to handle the reactive functional groups effectively. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic methodologies are critical for producing high-purity compounds suitable for biological testing.
In terms of biological activity, preliminary studies have indicated that this compound exhibits inhibitory effects on certain kinases, which are key targets in cancer therapy. The fluoren-9-ylmethoxycarbonyl group plays a crucial role in modulating binding interactions with these enzymes, potentially leading to the development of novel anticancer agents.
The compound's ability to interact with biological targets also suggests potential applications in treating inflammatory diseases. Kinases are involved in various inflammatory pathways, and inhibiting their activity can lead to reduced inflammation and associated symptoms. Further research is needed to fully elucidate the mechanisms by which this compound exerts its effects.
The hydroxypiperidine core has been identified as an important pharmacophore for CNS drugs due to its ability to interact with neurotransmitter receptors. This feature makes 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid a candidate for developing treatments for neurological disorders such as depression, anxiety, and neurodegenerative diseases.
In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid (CAS No. 2172042-95) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for developing novel therapeutic agents targeting various disease pathways. Continued investigation into its biological activity and pharmacological properties will likely yield important insights into new treatment strategies.
2172042-95-2 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)